tert-butyl 3-(1-methyl-1H-pyrazol-4-yl)piperazine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 3-(1-methylpyrazol-4-yl)piperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C13H22N4O2.ClH/c1-13(2,3)19-12(18)17-6-5-14-11(9-17)10-7-15-16(4)8-10;/h7-8,11,14H,5-6,9H2,1-4H3;1H
• InChI Key: LZKBYDMIJSTGAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)C2=CN(N=C2)C.Cl
• Molecular Formula: C13H23ClN4O2
• Molecular Weight: 302.80 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms and three carbon atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. An efficient one-pot two-step synthesis of a related compound, 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine, was reported by a solvent-free condensation/reduction reaction sequence.

Molecular Structure Analysis

The structure of the synthesized N-heterocyclic amine was fully characterized by FTIR-ATR, 1D and 2D NMR experiments, EIMS, and elemental analysis.

Chemical Reactions Analysis

The one-pot reductive amination proceeded by the formation in situ of the N-(5-pyrazolyl)imine as key synthetic intermediate of other valuable pyrazole derivatives. This methodology is distinguished by its operational easiness, short reaction time, isolation and purification of the aldimine intermediate is not required.

Scientific Research Applications

The compound tert-butyl 3-(1-methyl-1H-pyrazol-4-yl)piperazine-1-carboxylate hydrochloride is a versatile chemical with several applications in scientific research. Below is a comprehensive analysis of six unique applications, each detailed in its own section:

Organic Synthesis Intermediary

This compound serves as an intermediate in organic synthesis, particularly in the preparation of more complex molecules. .

Pharmaceutical Research

In pharmaceutical research, it is used as a building block for the synthesis of potential drug candidates. .

Material Science

The tert-butyl group in the compound can be used in material science for modifying surface properties of materials. .

Catalysis

The pyrazole ring of the compound can act as a ligand in catalytic systems. .

Bioactive Molecule Development

Due to the presence of both piperazine and pyrazole rings, this compound can be used in the development of bioactive molecules. .

Agrochemical Research

The compound’s robust framework makes it suitable for agrochemical research, where it could be used to develop new pesticides or herbicides. .

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, related pyrazole derivatives have been shown to have anti-inflammatory effects through their ability to inhibit NO and PGE 2 production and cytokines production (TNF-α, IL-6, IL-1β) in LPS-induced RAW264.7 macrophage at 10μM concentration.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The ongoing need for new and functionalized N-heterocyclic amines to probe novel reactivity has driven the development of innovative synthetic methods for their preparation in high yields, easy workup procedure, and mild reaction conditions.